Cas no 38635-72-2 (1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid)

• Product Name: 1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid
• CAS No: 38635-72-2
• MF: C₁₆H₈BrF₃O₂
• MW: 369.132734298706
• CID: 923787
• PubChem ID: 289798
• Update Time: 2025-04-19

1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-(trifluoromethyl)phenanthrene-9-carboxylic Acid
• AC1L6CI4
• AG-J-80581
• AR-1C2023
• CTK4I0257
• NSC152058
• NSC-152058
• DTXSID10302603
• 38635-72-2

• Inchi： 1S/C16H8BrF3O2/c17-14-3-1-2-9-11-6-8(16(18,19)20)4-5-10(11)13(15(21)22)7-12(9)14/h1-7H,(H,21,22)
• InChI Key： MGPCCWAAJQDKQW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC(C(=O)O)=C1C=CC(C(F)(F)F)=CC1=2

Computed Properties

• Exact Mass: 367.96594
• Monoisotopic Mass: 367.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 5.47250